Cas no 117499-28-2 (Benzene,1,1'-[1,12-dodecanediylbis(oxy)]bis[4-bromo- (9CI))

• Product Name: Benzene,1,1'-[1,12-dodecanediylbis(oxy)]bis[4-bromo- (9CI)
• CAS No: 117499-28-2
• MF: C₂₄H₃₂Br₂O₂
• MW: 512.317686080933
• CID: 132786
• PubChem ID: 14532811
• Update Time: 2025-04-19

Benzene,1,1'-[1,12-dodecanediylbis(oxy)]bis[4-bromo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[1,12-dodecanediylbis(oxy)]bis[4-bromo- (9CI)
• 1,1'-[1,12-Dodecanediylbis(oxy)]bis(4-bromobenzene)
• 1,2-BIS-(P-BROMOPHENOXY)DODECANE
• 117499-28-2
• 1-Bromo-4-[12-(4-bromophenoxy)dodecoxy]benzene

• Inchi： 1S/C24H32Br2O2/c25-21-11-15-23(16-12-21)27-19-9-7-5-3-1-2-4-6-8-10-20-28-24-17-13-22(26)14-18-24/h11-18H,1-10,19-20H2
• InChI Key： IJWLSLGKXMUVJW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCCCCCCCCCCCOC1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 510.07696
• Monoisotopic Mass: 510.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 9.6

Experimental Properties

• PSA: 18.46